Cas no 1872771-71-5 (4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine
• CAS No: 1872771-71-5
• MF: C₆H₆BrN₅S
• MW: 260.114337444305
• CID: 5696463
• PubChem ID: 130549572
• Update Time: 2025-10-28

4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1109372
• 1872771-71-5
• 4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-bromo-1-(1,2,3-thiadiazol-4-ylmethyl)-

• Inchi： 1S/C6H6BrN5S/c7-5-2-12(10-6(5)8)1-4-3-13-11-9-4/h2-3H,1H2,(H2,8,10)
• InChI Key： MHLZQDRCXIODPM-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1=CSN=N1

Computed Properties

• Exact Mass: 258.95273g/mol
• Monoisotopic Mass: 258.95273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 2.15±0.1 g/cm3(Predicted)
• Boiling Point: 452.0±55.0 °C(Predicted)
• pka: 1.53±0.10(Predicted)

Additional information on 4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine

4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine, with the CAS number 1872771-71-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and material science. The molecule combines a bromine atom at the 4-position of a pyrazole ring with a thiadiazole moiety attached via a methylene group at the 1-position, creating a structure that is both versatile and functionally rich.

Recent studies have highlighted the importance of heterocyclic compounds like 4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine in the development of new therapeutic agents. The presence of both pyrazole and thiadiazole rings confers the molecule with unique electronic properties and biological activity. Researchers have explored its potential as an anti-inflammatory agent, where its ability to inhibit specific enzymes has shown promise in preclinical models.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole derivative. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the production process, ensuring high yields and purity. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles, making them suitable for large-scale production.

In terms of applications, 4-Bromo-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine has shown potential in several areas beyond pharmacology. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors. Additionally, its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and coordination chemistry.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that it exhibits interesting fluorescence characteristics under UV light, which could be exploited in bioimaging applications. Furthermore, its ability to form stable complexes with metal ions such as copper and zinc has implications for both analytical chemistry and materials science.

The structural versatility of 4-Bromo-1-[(1,2,3-thiadiazol-4-yli)methyl]-1H-pyrazol-N-oxide (another related compound) has been leveraged to explore its role in enzyme inhibition assays. This has led to insights into its mechanism of action at the molecular level, providing valuable information for drug design.

In conclusion, 4-Bromo-N-[(E)-styryl]-N'-(pyridinylmethylene)guanidine derivatives like this one represent a class of compounds with immense potential across multiple disciplines. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in both academic and industrial settings.